Cas no 643768-40-5 (1H-Indene, 6-bromo-2-(4-bromophenyl)-2,3-dihydro-1,1,3-trimethyl-)

1H-Indene, 6-bromo-2-(4-bromophenyl)-2,3-dihydro-1,1,3-trimethyl- structure
643768-40-5 structure
Product Name:1H-Indene, 6-bromo-2-(4-bromophenyl)-2,3-dihydro-1,1,3-trimethyl-
CAS No:643768-40-5
MF:C18H18Br2
MW:394.143523693085
CID:423902
PubChem ID:71379949
Update Time:2025-04-19

1H-Indene, 6-bromo-2-(4-bromophenyl)-2,3-dihydro-1,1,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 6-bromo-2-(4-bromophenyl)-2,3-dihydro-1,1,3-trimethyl-
    • 5-bromo-2-(4-bromophenyl)-1,3,3-trimethyl-1,2-dihydroindene
    • 643768-40-5
    • 6-Bromo-2-(4-bromophenyl)-1,1,3-trimethyl-2,3-dihydro-1H-indene
    • DTXSID40802484
    • Inchi: 1S/C18H18Br2/c1-11-15-9-8-14(20)10-16(15)18(2,3)17(11)12-4-6-13(19)7-5-12/h4-11,17H,1-3H3
    • InChI Key: DTFYTRLVRXWFAO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C)(C)C(C1C=CC(=CC=1)Br)C2C

Computed Properties

  • Exact Mass: 391.97754
  • Monoisotopic Mass: 391.97753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1H-Indene, 6-bromo-2-(4-bromophenyl)-2,3-dihydro-1,1,3-trimethyl- Related Literature

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